N-(1,3-benzodioxol-5-yl)-N-[(4-propan-2-ylphenyl)methyl]thiophene-2-sulfonamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-N-[(4-propan-2-ylphenyl)methyl]thiophene-2-sulfonamide
• InChI: InChI=1S/C21H21NO4S2/c1-15(2)17-7-5-16(6-8-17)13-22(28(23,24)21-4-3-11-27-21)18-9-10-19-20(12-18)26-14-25-19/h3-12,15H,13-14H2,1-2H3
• InChI Key: OGIRCBYVTBVZRK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)CN(C2=CC3=C(C=C2)OCO3)S(=O)(=O)C4=CC=CS4
• Molecular Formula: C21H21NO4S2
• Molecular Weight: 415.5 g/mol

Description

N-(1,3-benzodioxol-5-yl)-N-[(4-propan-2-ylphenyl)methyl]thiophene-2-sulfonamide (or BDTS) is a thiophene sulfonamide-based compound that has been widely used in scientific research due to its potential applications in various fields. This compound has been studied for its potential use in the synthesis of various organic compounds, as well as its potential biological activity.

Scientific Research Applications

Enzyme Inhibition and Anticancer Potential

• A study synthesized thiophene and N-substituted thieno[3,2-d] pyrimidine derivatives, finding potent antitumor and antibacterial agents. The compounds showed higher activity against liver, colon, and lung cancer cell lines than doxorubicin, a standard anticancer drug (Hafez et al., 2017).

Antibacterial Activity

• Research focusing on the antibacterial evaluation of 2-(1,3- Benzodioxol-5-ylcarbonyl)arylsulfonohydrazide derivatives found that specific molecules exhibited high antibacterial activity against various strains, including S. typhi, E. coli, P. aeroginosa, B. subtilis, and S. aureus, compared to ciprofloxacin (Siddiqa et al., 2014).

Lipoxygenase Inhibition and Antibacterial Effects

• Another study synthesized new sulfonamides bearing 1,4-benzodioxin ring, evaluating their antibacterial potential and inhibitory potential against Lipoxygenase. The results indicated good inhibitory activity against various bacterial strains and decent inhibition against the Lipoxygenase enzyme, suggesting potential therapeutic applications for inflammatory ailments (Abbasi et al., 2017).

Synthesis and Characterization for Potential Therapeutic Applications

• The synthesis and characterization of Celecoxib derivatives explored their potential as anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV agents. The study revealed compounds exhibiting significant activity in these areas, suggesting the potential for developing new therapeutic agents (Küçükgüzel et al., 2013).

Synthesis for Antimicrobial and Anticancer Applications

• Novel thiophene derivatives with sulfonamide, isoxazole, benzothiazole, quinoline, and anthracene moieties were synthesized, showing potential as anticancer agents. Some compounds exhibited higher cytotoxic activities against the MCF7 breast cancer cell line than doxorubicin, highlighting their potential for cancer treatment (Ghorab et al., 2014).